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Compound of Interest

Compound Name: Tos-PEG13-Boc

Cat. No.: B1494489

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the physicochemical properties of Tos-
PEG13-Boc, a heterobifunctional linker integral to the synthesis of Proteolysis Targeting
Chimeras (PROTACS). A thorough understanding of these properties is crucial for its effective
application in research and drug development.

Chemical Identity and Core Properties

Tos-PEG13-Boc is a polyethylene glycol (PEG)-based linker.[1][2][3][4] It features a tosyl (Tos)
group at one end and a tert-butyloxycarbonyl (Boc) protected functional group at the other,
connected by a 13-unit PEG chain. The tosyl group serves as an excellent leaving group for
nucleophilic substitution reactions, while the Boc group provides a stable, yet easily removable,
protecting group. The PEG linker enhances the solubility and pharmacokinetic properties of the
resulting PROTAC molecule.

A summary of its key chemical and physical properties is presented below.
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Property Value Reference
Synonyms Tos-PEG13-t-butyl ester [1]
tert-butyl 1-
(tosyloxy)-3,6,9,12,15,18,21,24
IUPAC Name ,27,30,33,36- [1]
dodecaoxanonatriacontan-39-
oate
CAS Number 2820397-84-8 [1]
Molecular Formula C3sHes017S [1112]
Molecular Weight 829.01 g/mol [1]
Exact Mass 828.4200 u [1]
Purity >95% [1]
Appearance To be determined [1]
Solubility To be determined [1]

Storage Conditions

Short term (days to weeks): O -
4 °C, dry and dark. Long term
(months to years): -20 °C.

[1]

Shipping Conditions

Ambient temperature

[1]

Shelf Life

>2 years (if stored properly)

[1]

Role in PROTAC Synthesis

PROTACSs are bifunctional molecules that recruit a target protein to an E3 ubiquitin ligase,
leading to the ubiquitination and subsequent degradation of the target protein. Tos-PEG13-Boc
serves as a linker to connect the target protein-binding ligand and the E3 ligase-binding ligand.
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PROTAC Molecule Cellular Machinery
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Diagram of the general mechanism of action for a PROTAC molecule.

Experimental Protocols

While specific experimental data for Tos-PEG13-Boc is not extensively published, the following
are generalized protocols for determining key physicochemical properties based on
methodologies for analogous PEG-containing linker molecules.[5][6]

3.1. Determination of Purity by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative assessment of the purity of Tos-PEG13-Boc.
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Sample Preparation

Accurately weigh and dissolve
Tos-PEG13-Boc in a suitable diluent
(e.g., 50:50 Acetonitrile:Water)
to a known concentration (e.g., 1 mg/mL).

HPLC Analysis

Inject the sample onto an appropriate
reverse-phase column (e.g., C18).

'

Elute with a gradient of mobile phases.
(e.g., A: 0.05% TFA in Water,
B: 0.05% TFA in Acetonitrile).

l

(Monitor the elution profile using a suitabla

detector (e.g., UV at 254 nm or CAD).

Data Analysis

Integrate the peak areas of all
components in the chromatogram.

Calculate the purity by determining the
peak area percentage of the main
Tos-PEG13-Boc peak relative to the
total area of all peaks.

Click to download full resolution via product page
A general workflow for determining the purity of Tos-PEG13-Boc using HPLC.

3.2. Determination of Aqueous Solubility (Shake-Flask Method)

This protocol outlines a standard procedure for determining the thermodynamic solubility of
Tos-PEG13-Boc in an aqueous medium.
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e Preparation: Add an excess amount of solid Tos-PEG13-Boc to a known volume of the
agueous solvent (e.g., water, PBS buffer) in a vial.

o Equilibration: Seal the vial and agitate the mixture at a constant temperature (e.g., 25 °C) for
a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

o Sample Preparation: Centrifuge the suspension to pellet the undissolved solid. Carefully
collect the supernatant and filter it through a 0.22 um filter to remove any remaining
particulates.

o Quantification: Analyze the concentration of the dissolved compound in the filtrate using a
validated analytical method, such as HPLC with a calibration curve.

Stability and Storage

The stability of Tos-PEG13-Boc is influenced by its functional groups. The Boc group is
susceptible to cleavage under acidic conditions, while the tosyl group can be displaced by
nucleophiles. Therefore, it is crucial to handle and store the compound under neutral and
anhydrous conditions.

For long-term storage, it is recommended to keep the solid compound at -20°C in a dry and
dark environment.[1] For short-term use, storage at 0 - 4°C is acceptable.[1] The compound is
stable enough for shipping at ambient temperatures for a few weeks.[1]

Conclusion

Tos-PEG13-Boc is a key building block in the development of PROTACSs. Its physicochemical
properties, particularly the enhanced solubility imparted by the PEG chain, are advantageous
for the synthesis and biological activity of the resulting molecules. A comprehensive
understanding and empirical determination of its properties, such as purity and solubility, are
essential for its successful application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b1494489#what-are-the-
physicochemical-properties-of-tos-pegl13-boc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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